2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate
Overview
Description
2,6-Dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate (2,6-DMCPD) is a synthetic compound that has been studied extensively in recent years due to its potential applications in scientific research. 2,6-DMCPD is a water-soluble compound that has a low toxicity and is relatively stable in aqueous solution. It has been used in a variety of research applications, including as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a probe for studying the structure and function of enzymes.
Scientific Research Applications
2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a probe for studying the structure and function of enzymes. It has also been used to study the binding of nucleic acids to proteins, and to study the structure and function of membrane proteins.
Mechanism of Action
The mechanism of action of 2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate is not fully understood. It is believed to act as a competitive inhibitor of enzymes, binding to the active site of the enzyme and preventing the enzyme from binding to its substrate. It is also believed to interact with membrane proteins, modifying their structure and function.
Biochemical and Physiological Effects
2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate has been studied for its potential biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including cytochrome P450 and thioredoxin reductase. It has also been found to inhibit the binding of nucleic acids to proteins, and to modulate the structure and function of membrane proteins.
Advantages and Limitations for Lab Experiments
2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate has several advantages for use in laboratory experiments. It is water-soluble, has a low toxicity, and is relatively stable in aqueous solution. It is also relatively easy to synthesize, and can be used in a variety of research applications. However, it is important to note that 2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate can be toxic to certain organisms, and should be used with caution.
Future Directions
There are several potential future directions for research using 2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate. It could be used to study the structure and function of other enzymes, and to study the binding of other nucleic acids to proteins. It could also be used to study the structure and function of other membrane proteins, and to study the effects of other compounds on membrane proteins. Finally, it could be used to study the effects of other compounds on enzymes and other proteins.
Synthesis Methods
2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate can be synthesized in several different ways, including a two-step synthesis method using 2,6-dimethyl-4-chloroaniline and dichlorodicarboxylic acid. The first step involves the reaction of 2,6-dimethyl-4-chloroaniline with dichlorodicarboxylic acid to form a chloro-substituted anilide. The second step involves the reaction of the chloro-substituted anilide with sodium hydroxide to form 2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate. The reaction is illustrated in Figure 1.
Figure 1. Synthesis of 2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate involves the reaction of 2,6-dimethylpyridine-2,6-dicarboxylic acid with thionyl chloride to form 2,6-dimethylpyridine-2,6-dicarbonyl chloride. This intermediate is then reacted with chloromethyl methyl ether to form the final product.", "Starting Materials": [ "2,6-dimethylpyridine-2,6-dicarboxylic acid", "thionyl chloride", "chloromethyl methyl ether" ], "Reaction": [ "Step 1: 2,6-dimethylpyridine-2,6-dicarboxylic acid is dissolved in anhydrous dichloromethane.", "Step 2: Thionyl chloride is added dropwise to the solution while stirring at room temperature.", "Step 3: The reaction mixture is stirred for 2 hours at room temperature.", "Step 4: Excess thionyl chloride is removed under reduced pressure.", "Step 5: Chloromethyl methyl ether is added to the reaction mixture and stirred at room temperature for 4 hours.", "Step 6: The reaction mixture is poured into ice-cold water and the resulting solid is filtered and washed with water.", "Step 7: The solid is dried under vacuum to obtain the final product, 2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate." ] } | |
CAS RN |
1072925-93-9 |
Product Name |
2,6-dimethyl 4-(chloromethyl)pyridine-2,6-dicarboxylate |
Molecular Formula |
C10H10ClNO4 |
Molecular Weight |
243.6 |
Purity |
95 |
Origin of Product |
United States |
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